Cas no 14632-11-2 (N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide)
![N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide structure](https://www.kuujia.com/scimg/cas/14632-11-2x500.png)
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide Chemical and Physical Properties
Names and Identifiers
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- AKOS024607675
- F1374-0069
- N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide
- 14632-11-2
- N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)propionamide
- Propanamide, N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-
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- Inchi: 1S/C11H10ClN3O2/c1-2-9(16)13-11-15-14-10(17-11)7-5-3-4-6-8(7)12/h3-6H,2H2,1H3,(H,13,15,16)
- InChI Key: JCPOPROZDRWUQZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=NN=C(NC(CC)=O)O1
Computed Properties
- Exact Mass: 251.0461543g/mol
- Monoisotopic Mass: 251.0461543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68Ų
- XLogP3: 2
Experimental Properties
- Density: 1.356±0.06 g/cm3(Predicted)
- pka: 12.07±0.70(Predicted)
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1374-0069-3mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide |
14632-11-2 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
Life Chemicals | F1374-0069-5mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide |
14632-11-2 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
Life Chemicals | F1374-0069-25mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide |
14632-11-2 | 90%+ | 25mg |
$163.5 | 2023-05-17 | |
Life Chemicals | F1374-0069-2mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide |
14632-11-2 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
Life Chemicals | F1374-0069-75mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide |
14632-11-2 | 90%+ | 75mg |
$312.0 | 2023-05-17 | |
Life Chemicals | F1374-0069-100mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide |
14632-11-2 | 90%+ | 100mg |
$372.0 | 2023-05-17 | |
Life Chemicals | F1374-0069-20μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide |
14632-11-2 | 90%+ | 20μl |
$118.5 | 2023-05-17 | |
Life Chemicals | F1374-0069-30mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide |
14632-11-2 | 90%+ | 30mg |
$178.5 | 2023-05-17 | |
Life Chemicals | F1374-0069-5μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide |
14632-11-2 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
Life Chemicals | F1374-0069-1mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide |
14632-11-2 | 90%+ | 1mg |
$81.0 | 2023-05-17 |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide Related Literature
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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William Barrett,Somaye Nasr,Jing Shen,Yongfeng Hu,Robert E. Hayes,Robert W. J. Scott,Natalia Semagina Catal. Sci. Technol., 2020,10, 4229-4236
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Lamiaa A. Hassan,Sara M. Shatat,Basma M. Eltanany,Samah S. Abbas Anal. Methods, 2019,11, 3198-3211
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Tatsuya Kameyama,Ken-ichi Okazaki,Katsuhiko Takagi Phys. Chem. Chem. Phys., 2009,11, 5369-5376
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5. Spectroscopic studies of the optical properties of carbon dots: recent advances and future prospectsQingnan Zhao,Wei Song,Bing Zhao,Bai Yang Mater. Chem. Front., 2020,4, 472-488
Additional information on N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]propanamide
N-[5-(2-Chlorophenyl)-1,3,4-Oxadiazol-2-yl]Propanamide: A Comprehensive Overview
N-[5-(2-Chlorophenyl)-1,3,4-Oxadiazol-2-yl]Propanamide, also known by its CAS number 14632-11-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms and one oxygen atom. The presence of the 2-chlorophenyl group and the propanamide moiety in its structure contributes to its unique chemical properties and potential applications.
The synthesis of N-[5-(2-Chlorophenyl)-1,3,4-Oxadiazol-2-yl]Propanamide typically involves a multi-step process. The starting material is often a substituted oxadiazole derivative, which undergoes various transformations to introduce the desired functional groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.
One of the key features of this compound is its biological activity. Studies have shown that it exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for drug development. In particular, research has focused on its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. Preclinical trials have demonstrated that it can effectively suppress pro-inflammatory cytokines without causing significant cytotoxicity to healthy cells.
The structural versatility of N-[5-(2-Chlorophenyl)-1,3,4-Oxadiazol-2-yl]Propanamide allows for further functionalization to enhance its bioavailability and efficacy. For example, the introduction of additional substituents at specific positions on the oxadiazole ring can modulate its pharmacokinetic properties. Recent studies have explored the use of this compound as a scaffold for designing novel kinase inhibitors, with encouraging results in vitro.
In terms of physical properties, this compound is typically a crystalline solid with a melting point in the range of 180–190°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling during purification processes. The compound's stability under various storage conditions has also been evaluated, with findings indicating that it remains stable for at least two years when stored in a dry environment away from light.
The application of N-[5-(2-Chlorophenyl)-1,3,4-Oxadiazol-2-yl]Propanamide extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent research has highlighted its potential as a building block for constructing metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.
In conclusion, N-[5-(2-Chlorophenyl)-1,3,4-Oxadiazol-2-yl]Propanamide (CAS No. 14632-11-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and biological activity make it an invaluable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
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